2-(4-chlorophenoxy)-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide

Specification

• CAS No.: 921583-29-1
• Molecular Formula: C19H19ClN2O4
• Molecular Weight: 374.82
• IUPAC Name: 2-(4-chlorophenoxy)-N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)acetamide
• Standard InChI: InChI=1S/C19H19ClN2O4/c1-19(2)11-26-16-9-13(5-8-15(16)22-18(19)24)21-17(23)10-25-14-6-3-12(20)4-7-14/h3-9H,10-11H2,1-2H3,(H,21,23)(H,22,24)
• Standard InChI Key: SOAJFSIEDSCYJZ-UHFFFAOYSA-N
• SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)COC3=CC=C(C=C3)Cl)NC1=O)C

Introduction

Synthetic Routes

The synthesis of compounds with similar structures typically involves multiple steps:

• Formation of the Chlorophenoxy Group: This involves reacting 4-chlorophenol with an appropriate acylating agent.

• Construction of the Tetrahydrobenzo Oxazepin Ring: This step requires the cyclization of a suitable precursor.

• Coupling Reaction: The final step involves coupling the chlorophenoxy group with the tetrahydrobenzo oxazepin ring under specific conditions.

Biological Activities

While specific biological activities of 2-(4-chlorophenoxy)-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b]oxazepin-8-yl)acetamide are not documented, compounds with similar structures, such as benzoxazepine derivatives, have shown potential in various biological activities:

• Anticancer Activity: Some benzoxazepines can inhibit cancer cell proliferation.

• Antimicrobial Activity: Preliminary tests indicate potential antimicrobial properties.

• Anti-inflammatory Effects: These compounds may modulate inflammatory responses.

Research Findings and Future Directions

Given the limited information available on this specific compound, future research should focus on its synthesis, structural characterization, and biological evaluation. Techniques such as NMR, IR, and mass spectrometry can be used to confirm its structure, while in vitro and in vivo studies can assess its biological activities.